Cas no 1442-26-8 (Pyrido[4,3-d]pyrimidin-4(3H)-one,6-ethyl-5,6,7,8-tetrahydro-2-(methylthio)-)

• Product Name: Pyrido[4,3-d]pyrimidin-4(3H)-one,6-ethyl-5,6,7,8-tetrahydro-2-(methylthio)-
• CAS No: 1442-26-8
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 139553
• PubChem ID: 135455331
• Update Time: 2025-04-19

Pyrido[4,3-d]pyrimidin-4(3H)-one,6-ethyl-5,6,7,8-tetrahydro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-4(3H)-one,6-ethyl-5,6,7,8-tetrahydro-2-(methylthio)-
• NSC-525973
• DTXSID70326249
• NSC525973
• 1442-26-8

• Inchi： 1S/C10H15N3OS/c1-3-13-5-4-8-7(6-13)9(14)12-10(11-8)15-2/h3-6H2,1-2H3,(H,11,12,14)
• InChI Key： JFGJEKMKTXULGJ-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C2=C(CCN(CC)C2)N=1)=O

Computed Properties

• Exact Mass: 225.09375
• Monoisotopic Mass: 225.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 371.5°C at 760 mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.664
• PSA: 44.7